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Compound of Interest

Compound Name: Azido-PEG5-azide

Cat. No.: B017231

Essential Safety and Handling Guide for Azido-
PEGb5-azide

For researchers, scientists, and drug development professionals working with Azido-PEG5-
azide, a comprehensive understanding of safety protocols and handling procedures is
paramount. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the safe and effective use of this compound in the
laboratory.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Azido-PEG5-azide is presented
below. While one safety data sheet indicates that it is not classified as a hazard, the energetic
nature of the azide functional groups necessitates cautious handling.[1]
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Property Value Source
Chemical Formula C12H24N605 [1112][3]
Molecular Weight 332.36 g/mol [11[2][3]
Appearance Colorless oil / liquid [11[2]
CAS Number 356046-26-9 [1][3]
Purity >95% [2]

- Soluble in DCM, THF,
Solubility . [2]
acetonitrile, DMF, and DMSO

Storage Temperature -20°C [1][4]

Personal Protective Equipment (PPE) and Engineering
Controls

Due to the potential hazards associated with all azido compounds, a stringent personal
protective equipment (PPE) and engineering control protocol is mandatory.[5] Organic azides
can be sensitive to heat, friction, and shock, and may be toxic.

Engineering Controls:

e Chemical Fume Hood: All work with Azido-PEG5-azide must be conducted in a certified
chemical fume hood to prevent the inhalation of any potential vapors or aerosols.[1][6][7]

o Blast Shield: The use of a blast shield is recommended, particularly when working with larger
guantities or when heating the compound.[6][7][8]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles are the minimum requirement.[1][6][7] For
procedures with a higher risk of splashing, a face shield should be worn in addition to

goggles.[S][6]

e Hand Protection: Chemically resistant gloves are required.[1][6] Double-gloving, with a nitrile
glove as the inner layer and a more robust glove on the outside, is a recommended practice.
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[5]

Body Protection: A flame-resistant lab coat is essential.[5][6] For tasks with a significant
splash risk, a chemical-resistant apron should also be worn.

Footwear: Fully enclosed, chemical-resistant shoes are mandatory.[5]

Operational Protocol: From Receipt to Disposal

A systematic approach to handling Azido-PEGb5-azide is crucial for laboratory safety. The

following step-by-step guide outlines the key procedures.

Receiving and Storage

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a cool, dry, and well-ventilated location, away from incompatible
materials.[9] The recommended storage temperature is -20°C.[1][4]

Store in a tightly closed container, preferably made of plastic, and protect from light.[10][11]

Avoid storing near acids, heavy metals, and their salts, as well as halogenated solvents.[6]
[10]

Handling and Use

Before beginning any work, review the Safety Data Sheet (SDS) for Azido-PEG5-azide.

Work with the smallest practical quantities of the compound.[6]

Use only in a designated area within a chemical fume hood.

Avoid using metal spatulas or other metal utensils to handle the compound, as this can lead
to the formation of highly sensitive and explosive metal azides.[7][10] Use plastic or ceramic
spatulas instead.[7]

Avoid contact with strong acids to prevent the formation of the highly toxic and explosive
hydrazoic acid.[6][10]
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» Do not use chlorinated solvents such as dichloromethane or chloroform as reaction media.[6]
[10]

e Prevent exposure to heat, flames, sparks, shock, and friction.[1]

Spill Management

« In the event of a small spill within the fume hood, absorb the material with an inert absorbent
such as sand or vermiculite.[1]

o Collect the contaminated absorbent material into a clearly labeled, sealed container for
hazardous waste disposal.[1][12]

» For larger spills, evacuate the area and follow your institution's emergency procedures.[12]

Disposal Plan

» All waste containing Azido-PEG5-azide, including contaminated labware and PPE, must be
collected in a designated and clearly labeled hazardous waste container.[6]

» Azide waste should be segregated from other waste streams, especially acidic waste.[6][10]

¢ Under no circumstances should azide solutions be poured down the drain, as this can lead
to the formation of explosive metal azides in the plumbing.[7]

o For dilute solutions, a chemical deactivation procedure may be considered by trained
personnel in a controlled environment.[7] However, the primary method of disposal should be
through your institution's hazardous waste program.[10]
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Safe Handling Workflow for Azido-PEG5-azide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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